Cas no 2172443-53-5 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid
• CAS No: 2172443-53-5
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6233303
• PubChem ID: 165760383
• Update Time: 2025-10-05

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid
• 2172443-53-5
• EN300-1565564
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]cyclohexyl}propanoic acid

• Inchi： 1S/C28H30N2O5/c31-26(30-25-13-6-1-8-19(25)15-16-27(32)33)14-7-17-29-28(34)35-18-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,19,24-25H,1,6,8,13,15-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NZEHZFHVARIUON-UHFFFAOYSA-N
• SMILES： OC(CCC1CCCCC1NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid: A Comprehensive Overview

The compound with CAS No 2172443-53-5, known as 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a cyclohexane ring substituted with a propionamide group and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protective intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and its ability to modulate cellular pathways associated with various diseases, including cancer and neurodegenerative disorders. The Fmoc group, being a well-known protecting group in peptide chemistry, plays a crucial role in ensuring the stability and specificity of the compound during synthesis and subsequent biological assays.

One of the key areas of investigation into this compound involves its interaction with proteolytic enzymes. Proteases are critical players in various physiological processes, and their dysregulation is implicated in numerous pathological conditions. The compound's ability to inhibit these enzymes makes it a promising candidate for drug development, particularly in the context of diseases where protease activity is aberrant.

In addition to its enzymatic activity, the compound has been studied for its potential as a substrate in fluorescence-based assays. The Fmoc group's fluorescence properties enable real-time monitoring of enzymatic cleavage events, making this compound valuable for high-throughput screening applications. This capability has led to its use in identifying novel inhibitors of proteases, which could pave the way for the development of new therapeutic agents.

The synthesis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid involves a series of intricate organic reactions, including coupling reactions and protecting group strategies. The use of the Fmoc group ensures that the amino functionality remains inert during intermediate steps, allowing for precise control over the reaction pathway. This level of synthetic control is essential for producing compounds with high purity and biological activity.

Furthermore, computational studies have provided insights into the molecular interactions that govern this compound's bioactivity. Molecular docking simulations have revealed that the compound exhibits favorable binding affinities to target proteins, suggesting that it could serve as a lead molecule for further optimization. These studies underscore the importance of understanding the structural features that contribute to bioactivity, enabling researchers to design more effective drug candidates.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohexyl}propanoic acid represents a significant advancement in organic chemistry and drug discovery. Its unique structure, combined with its potential applications in protease inhibition and fluorescence-based assays, positions it as a valuable tool for researchers in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.